Cas no 1805079-97-3 (2,5-Bis(trifluoromethyl)-3-chloroanisole)
1805079-97-3 structure
Product Name:2,5-Bis(trifluoromethyl)-3-chloroanisole
CAS No:1805079-97-3
MF:C9H5ClF6O
MW:278.578822851181
CID:4794562
Update Time:2023-08-17
2,5-Bis(trifluoromethyl)-3-chloroanisole Chemical and Physical Properties
Names and Identifiers
-
- 2,5-Bis(trifluoromethyl)-3-chloroanisole
-
- Inchi: 1S/C9H5ClF6O/c1-17-6-3-4(8(11,12)13)2-5(10)7(6)9(14,15)16/h2-3H,1H3
- InChI Key: OUSPZQCAHYDSHN-UHFFFAOYSA-N
- SMILES: ClC1=CC(C(F)(F)F)=CC(=C1C(F)(F)F)OC
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 263
- XLogP3: 4.3
- Topological Polar Surface Area: 9.2
2,5-Bis(trifluoromethyl)-3-chloroanisole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015001454-1g |
2,5-Bis(trifluoromethyl)-3-chloroanisole |
1805079-97-3 | 97% | 1g |
1,490.00 USD | 2021-05-31 |
2,5-Bis(trifluoromethyl)-3-chloroanisole Related Literature
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Soumaya Khlifi,Gregory Mouille,Jonathan Farjon Anal. Methods, 2017,9, 2328-2333
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Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
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